1-(2-Methoxyphenyl)-3-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)urea
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Description
1-(2-Methoxyphenyl)-3-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C18H27N3O2S and its molecular weight is 349.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biochemical Evaluation
A study on the synthesis and biochemical evaluation of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas highlighted a series designed to optimize the spacer length linking pharmacophoric moieties for antiacetylcholinesterase activity. This research indicates the flexibility and potential utility of such compounds in developing inhibitors targeting acetylcholinesterase, which is crucial for treatments related to neurological disorders (Vidaluc et al., 1995).
Pharmacological Effects on Serotonin Receptors
Another study explored the actions of novel and selective agonists and antagonists on 5-HT2C receptors in rats, showcasing the potential of compounds like 1-(2-Methoxyphenyl)-3-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)urea in mediating physiological responses such as penile erections. This research contributes to the understanding of serotonin receptors' roles and the development of targeted therapies for disorders involving these receptors (Millan et al., 1997).
Corrosion Inhibition
A study on the corrosion behavior of mild steel in hydrochloric acid solution identified organic compounds, including urea derivatives, as effective corrosion inhibitors. This suggests potential industrial applications of this compound in protecting metals from acid corrosion, highlighting the compound's versatility beyond biomedical applications (Bahrami & Hosseini, 2012).
Nonlinear Optical Material Development
Research on the synthesis of new chalcone single crystals, although not directly mentioning this compound, illustrates the broader context of developing nonlinear optical materials. Such studies underscore the potential for compounds with similar structural features to be used in creating materials for opto-electronic applications, offering insights into the compound's possible use in material science (Kumar et al., 2012).
Properties
IUPAC Name |
1-(2-methoxyphenyl)-3-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O2S/c1-23-17-5-3-2-4-16(17)20-18(22)19-12-14-6-9-21(10-7-14)15-8-11-24-13-15/h2-5,14-15H,6-13H2,1H3,(H2,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMDUYLPMHXAWNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NCC2CCN(CC2)C3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.